Cas no 1936160-34-7 ((3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol)

• Product Name: (3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol
• CAS No: 1936160-34-7
• MF: C₅H₇FN₂O
• MW: 130.120284318924
• CID: 4756610
• Update Time: 2023-08-16

(3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol

• Inchi： 1S/C5H7FN2O/c1-8-2-4(3-9)5(6)7-8/h2,9H,3H2,1H3
• InChI Key： IKWNKGYEHWROOY-UHFFFAOYSA-N
• SMILES： FC1C(CO)=CN(C)N=1

Computed Properties

• Exact Mass: 130.054241g/mol
• Monoisotopic Mass: 130.054241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 130.12g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 38